Cas no 16405-22-4 (3-Aza-9-azoniabicyclo[3.3.1]nonane,9,9'-[1,3-phenylenebis(oxy-2,1-ethanediyl)]bis[3,9-dimethyl-, dibromide (9CI))

• Product Name: 3-Aza-9-azoniabicyclo[3.3.1]nonane,9,9'-[1,3-phenylenebis(oxy-2,1-ethanediyl)]bis[3,9-dimethyl-, dibromide (9CI)
• CAS No: 16405-22-4
• MF: C₂₈H₄₈Br₂N₄O₂
• MW: 632.514326095581
• CID: 165245
• PubChem ID: 27862
• Update Time: 2025-04-19

3-Aza-9-azoniabicyclo[3.3.1]nonane,9,9'-[1,3-phenylenebis(oxy-2,1-ethanediyl)]bis[3,9-dimethyl-, dibromide (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Aza-9-azoniabicyclo[3.3.1]nonane,9,9'-[1,3-phenylenebis(oxy-2,1-ethanediyl)]bis[3,9-dimethyl-, dibromide (9CI)
• 9-[2-[3-[2-(3,9-dimethyl-3-aza-9-azoniabicyclo[3.3.1]nonan-9-yl)ethoxy]phenoxy]ethyl]-3,9-dimethyl-3-aza-9-azoniabicyclo[3.3.1]nonane,dibromide
• DTXSID40936899
• 9,9'-[1,3-Phenylenebis(oxyethane-2,1-diyl)]bis(3,9-dimethyl-3,9-diazabicyclo[3.3.1]nonan-9-ium) dibromide
• 16405-22-4
• 3-Aza-9-azoniabicyclo(3.3.1)nonane, 9,9'-(m-phenylenebis(oxyethylene))bis(3,9-dimethyl-, dibromide

• Inchi： 1S/C28H48N4O2.2BrH/c1-29-19-23-8-5-9-24(20-29)31(23,3)14-16-33-27-12-7-13-28(18-27)34-17-15-32(4)25-10-6-11-26(32)22-30(2)21-25;;/h7,12-13,18,23-26H,5-6,8-11,14-17,19-22H2,1-4H3;2*1H/q+2;;/p-2
• InChI Key： SHPYEHSBMBEIEK-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].O(C1C=CC=C(C=1)OCC[N+]1(C)C2CN(C)CC1CCC2)CC[N+]1(C)C2CN(C)CC1CCC2

Computed Properties

• Exact Mass: 581.8388
• Monoisotopic Mass: 630.214402
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 593
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 24.94